Cas no 5467-30-1 ( )

• Product Name: &nbsp
• CAS No: 5467-30-1
• MF: C₈H₁₆O₄S
• MW: 208.275241851807
• CID: 942485
• PubChem ID: 231644
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 3-S-ethyl-3-thiopentofuranoside
• (S)-N-Boc-tyrosine methyl ester
• AC1Q41IH
• Boc-L-tyrosine methyl ester
• Boc-Tyr-OMe
• methyl (2S)-2-(t-butoxycarbonylamino)-3-(4-hydroxyphenyl)propionate
• methyl-(S)-2-(t-butoxycarbonylamino)-3-(4-hydroxyphenyl)propionate
• N-(tert-butoxycarbonyl)-L-tyrosine met
• N-(tert-Butoxycarbonyl)-L-tyrosine methyl ester
• N-Boc-L-tyrosine Methyl Ester
• N-t-butyloxycarbonyl-S-tyrosine methyl ester
• PubChem14947
• SureCN539574
• 5467-30-1
• DTXSID30969959
• NSC-28101
• NSC28101
•  

• Inchi： 1S/C8H16O4S/c1-3-13-7-5(4-9)12-8(11-2)6(7)10/h5-10H,3-4H2,1-2H3
• InChI Key： VSXNAPJYLGTGTC-UHFFFAOYSA-N
• SMILES： S(CC)C1C(C(OC)OC1CO)O

Computed Properties

• Exact Mass: 208.07698
• Monoisotopic Mass: 208.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.24
• Boiling Point: 374.5°C at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.53
• PSA: 58.92
• LogP: -0.16740